Cas no 51824-09-0 (7-Hexadecynal)

• Product name: 7-Hexadecynal
• CAS No: 51824-09-0
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 1574180
• PubChem ID: 53405164

7-Hexadecynal Chemical and Physical Properties

Names and Identifiers

• 7-Hexadecynal
• hexadec-7-ynal
• DTXSID20695513
• 51824-09-0

• Inchi： InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h16H,2-8,11-15H2,1H3
• InChI Key： CNTLWEVFZAYUJB-UHFFFAOYSA-N
• SMILES： CCCCCCCCC#CCCCCCC=O

Computed Properties

• Exact Mass: 236.21414
• Monoisotopic Mass: 236.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07